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Compound of Interest

Compound Name: 4-Carboxymethylphenylalanine

Cat. No.: B232612 Get Quote

4-Carboxymethylphenylalanine, a derivative of L-phenylalanine, introduces a unique

modification to the aromatic side chain: a carboxymethyl group at the para position. This

addition of a second carboxylic acid function imparts distinct properties, including increased

polarity, an additional site for chemical modification, and the ability to act as a mimic of post-

translationally modified residues like phosphotyrosine.[1] Its hydrochloride salt form is often

utilized to enhance solubility and stability in various reaction conditions.[2] As a versatile

building block, 4-CMP allows for the fine-tuning of a molecule's stereochemistry and

functionality, which can significantly enhance biological activity and performance in complex

pharmaceutical agents.[2]

Nomenclature and Chemical Structure
Systematic Name (IUPAC): (2S)-2-amino-3-[4-(carboxymethyl)phenyl]propanoic acid[3]

Common Synonyms: 4-(Carboxymethyl)phenylalanine, p-Carboxymethylphenylalanine,

para-Carboxymethylphenylalanine[3]

CAS Number: 140233-60-9[3]

Molecular Formula: C₁₁H₁₃NO₄[3]

Molecular Weight: 223.22 g/mol [3]
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The structure features a standard L-phenylalanine core with a -CH₂COOH group attached to

the fourth carbon of the phenyl ring. This modification introduces an additional acidic center

and a flexible linker, which are key to its utility.

Structural Diagram
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Caption: General workflow for SPPS incorporating protected 4-CMP.
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Drug Discovery and SAR Studies
Phosphotyrosine Mimicry: The carboxymethyl group serves as an effective, non-hydrolyzable

mimic of the phosphate group in phosphotyrosine. This makes 4-CMP a valuable tool for

designing inhibitors of protein tyrosine phosphatases (PTPs) and SH2 domain-containing

proteins, which are critical targets in oncology and immunology. *[1] Improving

Pharmacokinetics: The introduction of an additional carboxylic acid can increase the

hydrophilicity of a peptide, potentially improving its solubility and altering its pharmacokinetic

profile.

Site for Conjugation: The side-chain carboxyl group provides a specific handle for

conjugating other molecules, such as imaging agents, cytotoxic drugs (for antibody-drug

conjugates), or polymers like PEG, without interfering with the peptide backbone.

Analytical and Quality Control Methods
Ensuring the purity and identity of 4-Carboxymethylphenylalanine and the peptides

containing it is critical. Standard chromatographic techniques are employed for this purpose.

High-Performance Liquid Chromatography (HPLC)
A reversed-phase HPLC (RP-HPLC) method is the standard for assessing purity.

Representative Protocol: RP-HPLC Analysis

Column: C18 stationary phase (e.g., 4.6 x 150 mm, 3.5 µm particle size).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

Gradient: A linear gradient, for example, from 5% B to 95% B over 20 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV absorbance at 214 nm and 254 nm.
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Rationale: This method effectively separates the polar amino acid from non-polar impurities.

The acidic mobile phase ensures protonation of the carboxyl and amino groups, leading to

sharp, well-defined peaks. Similar methods are standard for phenylalanine derivatives.

[4]#### Thin-Layer Chromatography (TLC)

TLC is a rapid, qualitative method for monitoring reaction progress and assessing fraction

purity.

Representative Protocol: TLC Analysis

Stationary Phase: Silica gel 60 F₂₅₄ plates.

Mobile Phase: A polar solvent system is required due to the high polarity of the amino acid. A

common system for amino acids is n-Butanol:Acetic Acid:Water (4:1:1 v/v/v).

Visualization:

UV Light (254 nm): The phenyl ring allows for visualization by quenching fluorescence.

Ninhydrin Stain: Heating the plate after dipping in a ninhydrin solution will produce a

characteristic purple spot, indicating the presence of the primary amine.

Potassium Permanganate Stain: This stain reveals any oxidizable groups as yellow spots

on a purple background.

[5]### 8. Conclusion

4-Carboxymethylphenylalanine stands out as a powerful and versatile tool in the arsenal of

medicinal chemists and peptide scientists. Its unique bifunctional side chain offers a strategic

advantage for designing peptides and small molecules with enhanced biological activity,

improved pharmacokinetic properties, and novel functionalities. The well-established protocols

for the synthesis of its orthogonally protected derivatives ensure its seamless integration into

solid-phase peptide synthesis workflows. As the demand for more sophisticated and targeted

therapeutics grows, the application of non-canonical amino acids like 4-CMP will undoubtedly

continue to expand, paving the way for new innovations in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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